Cas no 1105243-71-7 (N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide)

• Product Name: N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide
• CAS No: 1105243-71-7
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 5449584
• Update Time: 2025-10-30

N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N'-(4-tert-butylbenzoyl)-6-oxopyridine-3-carbohydrazide
• N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide

• Inchi： 1S/C24H25N3O3/c1-24(2,3)20-12-9-18(10-13-20)22(29)25-26-23(30)19-11-14-21(28)27(16-19)15-17-7-5-4-6-8-17/h4-14,16H,15H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： YWPGTZAZJPXDSP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C=CC=1C(NNC(=O)C1=CC=C(C(C)(C)C)C=C1)=O

Additional information on N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide

N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide: A Comprehensive Overview

The compound N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide, identified by the CAS number 1105243-71-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a dihydropyridine ring system and a benzohydrazide moiety. The presence of these functional groups makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of antihypertensive agents. The 6-oxo-dihydropyridine moiety in this compound is known to exhibit calcium channel blocking activity, which is a critical feature for cardiovascular drugs. Additionally, the benzohydrazide group has been associated with anti-inflammatory and antioxidant properties, further enhancing the compound's potential in therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the dihydropyridine ring system. The introduction of the 4-tert-butyl substituent on the benzohydrazide moiety has been shown to improve the compound's stability and bioavailability, making it more suitable for pharmacological studies.

In terms of biological activity, this compound has demonstrated promising results in vitro. Studies conducted on human cell lines have revealed its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity, which is a favorable attribute for drug candidates.

The structural versatility of this compound also makes it an excellent candidate for further modification and optimization. Researchers are exploring the effects of substituting different groups on the dihydropyridine and benzohydrazide moieties to enhance its pharmacokinetic properties. For instance, the replacement of the benzyl group with other aromatic substituents has been shown to significantly alter the compound's solubility and permeability.

In conclusion, N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-tert-butylbenzohydrazide represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with its promising biological activity, positions it as a key player in future drug development efforts. Continued research into this compound will undoubtedly shed more light on its potential and pave the way for its clinical application.